[4-(2-fluorophenyl)piperazino][1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanone
• InChI: InChI=1S/C16H16F4N4O/c1-22-10-11(14(21-22)16(18,19)20)15(25)24-8-6-23(7-9-24)13-5-3-2-4-12(13)17/h2-5,10H,6-9H2,1H3
• InChI Key: XVJAHEUHZSKOFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C16H16F4N4O
• Molecular Weight: 356.32 g/mol

Description

Synthesis Analysis

Recent developments in the synthesis of piperazines include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 356.32. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available in the search results.

Scientific Research Applications

Synthesis and Characterization

Several studies involve the synthesis and characterization of compounds with structural similarities to the one you mentioned, highlighting their potential as pharmacological agents or in chemical analysis:

• Novel 1,5-disubstituted pyrazole and isoxazole derivatives, including compounds with similar fluorophenyl and trifluoromethyl groups, have been synthesized and characterized for their antibacterial and antifungal activities (Sanjeeva et al., 2022).
• A study on the synthesis and biological activity of triazole analogues of piperazine, which shares structural motifs with the compound of interest, showing significant inhibition of bacterial growth, indicating potential for further development as pharmacological agents (Nagaraj et al., 2018).

Potential Applications

Research on compounds with similar structures suggests various potential applications, primarily in the development of new pharmacological agents:

• Aryltrimethylammonium trifluoromethanesulfonates, used as precursors to aryl [18F]fluorides, have been evaluated for their potential in PET imaging, indicating the relevance of such compounds in diagnostic imaging and the study of brain disorders (Haka et al., 1989).
• The design and synthesis of new β-carboline derivatives, featuring similar functional groups, have shown selective anti-HIV-2 activity, pointing towards their potential in antiviral research (Ashok et al., 2015).